Cas no 955723-44-1 (N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide)

• Product Name: N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide
• CAS No: 955723-44-1
• MF: C₁₉H₁₈N₂O₄S₂
• MW: 402.487222194672
• CID: 6438377
• Update Time: 2025-07-14

N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-[2-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-7-isoquinolinyl]-5-methyl-

• Inchi： 1S/C19H18N2O4S2/c1-13-4-7-18(26-13)27(23,24)20-16-6-5-14-8-9-21(12-15(14)11-16)19(22)17-3-2-10-25-17/h2-7,10-11,20H,8-9,12H2,1H3
• InChI Key： RKNADFKQSAXYQT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN(C(C2=CC=CO2)=O)C3)(=O)=O)SC(C)=CC=1

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 604.6±65.0 °C(Predicted)
• pka: 7.43±0.20(Predicted)

Additional information on N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide

N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide: A Comprehensive Overview

The compound with CAS No. 955723-44-1, known as N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a novel therapeutic agent in various disease models.

The molecular structure of this compound is characterized by the presence of a furan ring and a tetrahydroisoquinoline moiety, which are key contributors to its pharmacological properties. The sulfonamide group attached to the thiophene ring further enhances its bioavailability and stability. These structural elements collectively contribute to its ability to interact with specific biological targets, such as protein kinases and receptors.

Recent research has focused on the anti-inflammatory and antioxidant properties of this compound. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reactive oxygen species (ROS) production. Furthermore, preclinical studies in animal models have shown promising results in mitigating inflammatory diseases such as arthritis and neuroinflammation.

The tetrahydroisoquinoline core of the molecule has been implicated in modulating neurotransmitter systems, suggesting potential applications in neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, the furan carbonyl group has been shown to enhance the molecule's ability to penetrate the blood-brain barrier (BBB), making it a candidate for central nervous system (CNS) disorders.

Another area of interest is the compound's role in cancer therapy. Studies have revealed its ability to induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index. The sulfonamide group has been found to enhance the molecule's selectivity for cancer cells by targeting specific oncogenic pathways.

From a synthetic standpoint, the construction of this compound involves a multi-step synthesis process that includes coupling reactions and cyclization steps. The use of advanced catalytic systems has enabled efficient synthesis with high yields, making it feasible for large-scale production.

In terms of pharmacokinetics, the compound exhibits favorable absorption profiles and metabolic stability. Its ability to resist enzymatic degradation in vitro suggests prolonged systemic availability, which is advantageous for chronic disease management.

Despite its promising properties, further research is needed to fully elucidate its mechanism of action and safety profile. Ongoing clinical trials are expected to provide critical insights into its efficacy and tolerability in human subjects.

In conclusion, N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities position it as a potential candidate for treating a wide range of diseases. Continued research will undoubtedly shed more light on its therapeutic potential and pave the way for its clinical application.